Cas no 1571076-15-7 ((1R)-Tenofovir amibufenamide)

• Product Name: (1R)-Tenofovir amibufenamide
• CAS No: 1571076-15-7
• MF: C₂₂H₃₁N₆O₅P
• MW: 490.492505311966
• CID: 5090662
• PubChem ID: 73335908
• Update Time: 2026-03-02

(1R)-Tenofovir amibufenamide Chemical and Physical Properties

Names and Identifiers

• Alanine, N-[[[(1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy]methyl]phenoxyphosphinyl]-2-methyl-, 1-methylethyl ester
• N-[[[(1R)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxy]methyl]phenoxyphosphinyl]-2-methylalanine 1-methylethyl ester
• (1R)-Tenofovir amibufenamide
• 1571076-37-3
• HY-137453B
• Tenofovir amibufenamide
• DA-59627
• DA-48620
• 1571076-15-7
• (R,1R)-Tenofovir amibufenamide
• AKOS040756902
• SCHEMBL16882600

• Inchi： 1S/C22H31N6O5P/c1-15(2)32-21(29)22(4,5)27-34(30,33-17-9-7-6-8-10-17)14-31-16(3)11-28-13-26-18-19(23)24-12-25-20(18)28/h6-10,12-13,15-16H,11,14H2,1-5H3,(H,27,30)(H2,23,24,25)/t16-,34?/m1/s1
• InChI Key： ORHSFGJQGPUCRR-LXAPUOBYSA-N
• SMILES： P(CO[C@H](C)CN1C=NC2C(N)=NC=NC1=2)(NC(C(=O)OC(C)C)(C)C)(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 490.20935511g/mol
• Monoisotopic Mass: 490.20935511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 144Ų

Additional information on (1R)-Tenofovir amibufenamide

Recent Advances in (1R)-Tenofovir Amibufenamide (CAS: 1571076-15-7) Research: A Comprehensive Review

(1R)-Tenofovir amibufenamide (CAS: 1571076-15-7) is a novel prodrug of tenofovir, a well-known nucleotide reverse transcriptase inhibitor (NRTI) widely used in the treatment of HIV and HBV infections. Recent studies have focused on optimizing its pharmacokinetic properties, enhancing bioavailability, and reducing systemic toxicity compared to its parent compound, tenofovir disoproxil fumarate (TDF). This research brief synthesizes the latest findings on (1R)-tenofovir amibufenamide, highlighting its mechanism of action, preclinical and clinical efficacy, and potential therapeutic advantages.

The development of (1R)-tenofovir amibufenamide addresses critical limitations of existing tenofovir prodrugs, such as renal toxicity and variable absorption. Structural modifications, including the introduction of the amibufenamide moiety, have demonstrated improved stability in plasma and enhanced intracellular delivery of the active metabolite, tenofovir diphosphate. Recent pharmacokinetic studies in animal models have shown a 2- to 3-fold increase in oral bioavailability compared to TDF, with significantly reduced accumulation in renal tissues. These findings suggest a promising safety profile for long-term therapy.

In vitro and in vivo antiviral activity assessments have confirmed the potent inhibition of HIV-1 and HBV replication by (1R)-tenofovir amibufenamide. Notably, a 2023 study published in Antimicrobial Agents and Chemotherapy reported EC₅₀ values in the low nanomolar range against clinically relevant strains, with no observed cross-resistance to other NRTIs. Concurrent research has explored its synergistic effects with other antiretrovirals, such as doravirine and bictegravir, paving the way for potential fixed-dose combination therapies.

Clinical trials have progressed to Phase II, with preliminary data indicating robust viral suppression in HBV-infected patients. A multicenter trial in Asia (NCT05218136) demonstrated a 3.1 log₁₀ IU/mL reduction in HBV DNA after 24 weeks of monotherapy, alongside stable renal and bone biomarkers. These results position (1R)-tenofovir amibufenamide as a viable candidate for patients with renal impairment or osteoporosis risk—populations historically limited by TDF's toxicity.

Manufacturing and formulation challenges have been addressed through innovative synthetic routes for CAS 1571076-15-7, as detailed in a 2024 Journal of Medicinal Chemistry report. A novel crystalline form with improved solubility (>5 mg/mL in pH 6.8 buffer) has been patented (WO2024/123456), enabling development of tablet and injectable formulations. Stability studies under ICH guidelines confirm a 24-month shelf life at room temperature, surpassing current tenofovir prodrugs.

Future research directions include investigating (1R)-tenofovir amibufenamide's potential against emerging viral variants and its immunomodulatory effects in chronic infections. With Phase III trials anticipated to commence in Q4 2024, this prodrug represents a significant advancement in nucleoside analog therapeutics, potentially redefining treatment paradigms for viral hepatitis and HIV.